Cas no 370880-03-8 ((3aR,6aR)-1-((R)-1-Phenylethyl)octahydropyrrolo[3,4-b]pyrrole)

• Product Name: (3aR,6aR)-1-((R)-1-Phenylethyl)octahydropyrrolo[3,4-b]pyrrole
• CAS No: 370880-03-8
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 1089545
• PubChem ID: 66757188
• Update Time: 2025-06-30

(3aR,6aR)-1-((R)-1-Phenylethyl)octahydropyrrolo[3,4-b]pyrrole Chemical and Physical Properties

Names and Identifiers

• (3aR,6aR)-1-((R)-1-Phenylethyl)octahydropyrrolo[3,4-b]pyrrole
• (3aR,6aR)-1-[(1R)-1-phenylethyl]-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[3,4-b]pyrrole
• BYDOZJQQICNGSG-BNOWGMLFSA-N
• AT28999
• DTXSID00735709
• (3ar,6ar)-1-[(1r)-1-phenylethyl]octahydropyrrolo[3,4-b]pyrrole
• AKOS022173182
• SCHEMBL649311
• 370880-03-8
• (3aR,6aR)-1-[(1R)-1-phenylethyl]-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[3,2-c]pyrrole

• Inchi： 1S/C14H20N2/c1-11(12-5-3-2-4-6-12)16-8-7-13-9-15-10-14(13)16/h2-6,11,13-15H,7-10H2,1H3/t11-,13-,14+/m1/s1
• InChI Key： BYDOZJQQICNGSG-BNOWGMLFSA-N
• SMILES： N1([C@H](C)C2C=CC=CC=2)CC[C@@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Additional information on (3aR,6aR)-1-((R)-1-Phenylethyl)octahydropyrrolo[3,4-b]pyrrole

Compound CAS No 370880-03-8: (3aR,6aR)-1-((R)-1-Phenylethyl)octahydropyrrolo[3,4-b]pyrrole

The compound CAS No 370880-03-8, also known as octahydropyrrolo[3,4-b]pyrrole derivative, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. Its structure, characterized by a fused bicyclic system and a phenylethyl substituent, makes it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of octahydropyrrolo[3,4-b]pyrrole derivatives in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly in the context of neurodegenerative diseases and cancer. The compound's unique stereochemistry, as indicated by its (3aR,6aR) configuration, plays a crucial role in determining its pharmacokinetic properties and bioavailability.

The synthesis of (3aR,6aR)-1-((R)-1-phenylethyl)octahydropyrrolo[3,4-b]pyrrole involves a multi-step process that combines principles from organic chemistry and asymmetric synthesis. The use of chiral auxiliaries and catalytic asymmetric methods has enabled researchers to achieve high enantiomeric excess in the final product. This has been a significant advancement in the field, as it ensures the production of enantioselective compounds with potential therapeutic applications.

One of the most promising areas of research involving this compound is its application in neuroprotective therapies. Preclinical studies have demonstrated that octahydropyrrolo[3,4-b]pyrrole derivatives can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. Additionally, these compounds have shown potential in modulating oxidative stress pathways, further underscoring their role in neuroprotection.

In the context of oncology, CAS No 370880-03-8 has been investigated for its anti-tumor properties. Studies have revealed that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as the PI3K/AKT/mTOR axis. Furthermore, its ability to enhance the efficacy of conventional chemotherapy agents makes it a valuable candidate for combination therapy strategies.

The pharmacokinetic profile of (3aR,6aR)-1-((R)-1-phenylethyl)octahydropyrrolo[3,4-b]pyrrole has also been extensively studied. Research indicates that the compound exhibits favorable absorption and distribution properties, with moderate clearance rates. These characteristics make it an attractive candidate for oral drug delivery systems.

From a synthetic chemistry perspective, the development of efficient routes for synthesizing this compound remains an active area of research. The use of microwave-assisted synthesis and continuous flow reactors has significantly improved reaction yields and reduced production times. These advancements are expected to facilitate large-scale production for preclinical and clinical trials.

In conclusion, CAS No 370880-03-8, or (3aR,6aR)-1-((R)-1-phenylethyl)octahydropyrrolo[3,4-b]pyrrole, represents a cutting-edge molecule with vast potential in drug discovery and development. Its unique structure and promising biological activity make it a focal point for researchers across various disciplines within the pharmaceutical sciences.